2-(5-fluoropyridine-3-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane

• IUPAC Name: (5-fluoropyridin-3-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone
• InChI: InChI=1S/C18H17FN2O/c19-16-6-14(9-20-10-16)17(22)21-11-18(12-21)7-15(8-18)13-4-2-1-3-5-13/h1-6,9-10,15H,7-8,11-12H2
• InChI Key: MROOFASDGPZFAW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CN(C2)C(=O)C3=CC(=CN=C3)F)C4=CC=CC=C4
• Molecular Formula: C18H17FN2O
• Molecular Weight: 296.3 g/mol

Description

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. It could involve various chemical reactions, catalysts, and techniques.

Molecular Structure Analysis

This typically involves techniques like X-ray crystallography, NMR spectroscopy, and infrared spectroscopy to determine the 3D structure and confirm the identity of the compound.

Chemical Reactions Analysis

This would involve studying the compound’s reactivity. It could include examining how the compound reacts with various reagents, its participation in specific types of reactions, and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This would involve measuring properties like melting point, boiling point, solubility, stability, etc.

Scientific Research Applications

2-(5-fluoropyridine-3-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane has been studied for its potential applications in medicinal chemistry, as it has been found to have inhibitory effects on certain enzymes. It has been found to be a potent inhibitor of human carbonic anhydrase II, and it has also been studied for its potential use as a therapeutic agent for the treatment of certain diseases. Additionally, this compound has been studied for its potential use in the synthesis of other compounds, as well as for its potential use in drug delivery systems.

Mechanism of Action

Target of Action

A similar compound, [18f]dcfpyl, is known to target theprostate-specific membrane antigen (PSMA) . PSMA is upregulated in prostate cancer epithelia and in the neovasculature of most solid tumors .

Mode of Action

It can be inferred from the related compound, [18f]dcfpyl, that it likely interacts with its target (eg, PSMA) to exert its effects .

Biochemical Pathways

Given its potential target, it may influence pathways related toprostate cancer progression and angiogenesis .

Pharmacokinetics

The related compound, [18f]dcfpyl, has been shown to have high uptake in tumor versus non-target tissues . It was produced in radiochemical yields of 36%-53% (decay corrected) and specific radioactivities of 340-480 Ci/mmol . At 2 hours post-injection, 39.4 ± 5.4 percent injected dose per gram of tissue (%ID/g) was evident within the PSMA+ PC3 PIP tumor . At or after 1 hour post-injection, minimal non-target tissue uptake of [18F]DCFPyL was observed .

Result of Action

The related compound, [18f]dcfpyl, was able to clearly delineate psma+ pc3 pip prostate tumor xenografts on imaging with pet .

Advantages and Limitations for Lab Experiments

The use of 2-(5-fluoropyridine-3-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane in laboratory experiments has certain advantages and limitations. On the one hand, this compound is relatively easy to synthesize and is relatively stable, making it suitable for use in laboratory experiments. On the other hand, this compound is a potent inhibitor of carbonic anhydrase II, and its use in laboratory experiments can lead to a variety of biochemical and physiological effects. Therefore, it is important to take into account the potential effects of this compound when using it in laboratory experiments.

Future Directions

The potential future directions for 2-(5-fluoropyridine-3-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane are numerous. One potential direction is the development of new therapeutic agents based on this compound that can be used to treat a variety of diseases. Additionally, this compound could be used in the development of new drug delivery systems, as well as in the synthesis of other compounds. Finally, further research into the mechanism of action of this compound and its biochemical and physiological effects could lead to a better understanding of the compound and its potential applications.

Synthesis Methods

2-(5-fluoropyridine-3-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane can be synthesized from a variety of starting materials, including 5-fluoropyridine, 6-phenyl-2-azaspiro[3.3]heptane, and acetic anhydride. The synthesis is performed in a two-step process, with the first step involving the reaction of 5-fluoropyridine with acetic anhydride to form an intermediate compound. The second step involves the reaction of the intermediate compound with 6-phenyl-2-azaspiro[3.3]heptane to form this compound.

Safety and Hazards

This would involve studying the compound’s toxicity, flammability, environmental impact, and other safety-related properties.